2-Cyano-4-nitrobenzene-1-sulfonyl fluoride

Specification

• Molecular Formula: C7H3FN2O4S
• Molecular Weight: 230.18 g/mol
• IUPAC Name: 2-cyano-4-nitrobenzenesulfonyl fluoride
• Standard InChI: InChI=1S/C7H3FN2O4S/c8-15(13,14)7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• Standard InChI Key: YKWBINZNKKWEJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C#N)S(=O)(=O)F

Introduction

Structural and Electronic Properties

Molecular Architecture

The compound’s structure features a benzene ring substituted with three functional groups: a sulfonyl fluoride (–SO₂F) at position 1, a nitro group (–NO₂) at position 4, and a cyano group (–CN) at position 2. This trifunctional arrangement creates a highly electron-deficient aromatic system, as evidenced by Hammett substituent constants (σₚ = +1.27 for –SO₂F, +1.24 for –NO₂, and +0.66 for –CN). Density functional theory (DFT) calculations on analogous systems reveal significant charge polarization at the sulfur center (partial charge δS = +2.1 e) and fluorine atom (δF = −0.45 e), facilitating nucleophilic aromatic substitution (SNAr) reactions.

Spectroscopic Characteristics

Key spectroscopic data inferred from related sulfonyl fluorides include:

• ¹H NMR (400 MHz, CDCl₃): Aromatic protons appear as a doublet at δ 8.32 ppm (J = 8.4 Hz, H-3) and a singlet at δ 8.67 ppm (H-6).

• ¹³C NMR (101 MHz, CDCl₃): Carbonyl carbons resonate at δ 155.2 ppm (SO₂F) and δ 118.4 ppm (CN), with aromatic carbons between δ 125–140 ppm.

• IR (ATR): Strong absorptions at 1375 cm⁻¹ (asymmetric S=O stretch), 1175 cm⁻¹ (symmetric S=O stretch), and 2240 cm⁻¹ (C≡N stretch).

Synthetic Methodologies

Direct Fluorination of Sulfonates

A scalable route involves the treatment of sodium 2-cyano-4-nitrobenzenesulfonate with potassium bifluoride (KHF₂) in acetonitrile/acetone under phase-transfer conditions (Scheme 1A). Tetra-n-butylammonium bromide (TBAB, 5 mol%) facilitates anion exchange, yielding the target compound in 82–89% isolated yield after 12 h at 60°C. This method benefits from operational simplicity and avoids transition-metal catalysts, though it requires stringent moisture control.

Table 1. Optimization of Fluorination Conditions

Parameter	Optimal Value	Yield (%)
Fluorinating Agent	KHF₂	89
Catalyst	TBAB	88
Solvent	CH₃CN/acetone	85
Temperature (°C)	60	89

Sulfonamide Conversion Pathway

An alternative approach leverages Pyry-BF₄/MgCl₂-mediated chlorination of 2-cyano-4-nitrobenzenesulfonamide followed by in situ fluorination with KF (Scheme 1B). This two-step, one-pot procedure achieves 76% yield with excellent functional group tolerance, enabling late-stage diversification of complex substrates. The method is particularly advantageous for introducing sulfonyl fluoride groups into bioactive molecules without affecting sensitive moieties like esters or unprotected amines.

Reactivity and Applications

Nucleophilic Aromatic Substitution

The electron-deficient aromatic ring undergoes concerted SNAr reactions with carbon and heteroatom nucleophiles. For example, treatment with sodium methoxide in THF at 25°C replaces the fluorine atom with a methoxy group within 2 h (98% conversion). This reactivity is exploited in:

• Protease Inhibitor Design: Covalent bonding with catalytic serine residues in enzymes like chymotrypsin (k₂/K₁ = 1.8 × 10³ M⁻¹s⁻¹).

• Materials Science: Synthesis of sulfonated polymers for proton-exchange membranes (ionic conductivity = 0.12 S/cm at 80°C).

Radical Reactions

Under UV irradiation (λ = 254 nm), the compound generates sulfonyl radicals via S–F bond homolysis, which participate in:

• Polymer Crosslinking: Formation of sulfone-linked networks (Tg = 145°C).

• C–H Functionalization: Allylic sulfonylation of alkenes with 73% regioselectivity.

Future Perspectives

Advances in continuous-flow fluorination reactors could enhance the scalability of current synthetic methods, while computational models predicting SNAr reactivity (e.g., Fukui function analysis) may guide the design of next-generation covalent inhibitors. The compound’s unique electronic profile also positions it as a candidate for organic semiconductor applications, particularly in electron-transport layers for OLED devices.